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Compound of Interest |

Compound Name: 2-Nitro-9-fluorenone
CAS No.: 3096-52-4
Cat. No.: B187283
- 7

Executive Summary

2-Nitro-9-fluorenone (2-NF) is a critical electrophilic building block in the synthesis of
functionalized fluorene derivatives. Characterized by its rigid planar geometry and electron-
withdrawing nitro-ketone motif, it serves as a primary "gateway" molecule for accessing 2-
aminofluorenone scaffolds—essential precursors for antiviral therapeutics (e.g., Tilorone
analogues), organic light-emitting diodes (OLEDSs), and conductive polymers.

This guide provides authoritative protocols for the manipulation of 2-NF, focusing on
chemoselective reduction, electrophilic substitution, and carbonyl condensation. It addresses
the specific challenge of retaining the C-9 carbonyl functionality during nitro-group reduction
and provides strict safety frameworks for handling this mutagenic intermediate.

Chemical Profile & Properties[1][2][3][4][5][6][7][8]
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Property Data Relevance
CAS Number 3096-52-4 Unique Identifier
Nitro-functionalized aromatic
Formula Ci13H7NOs
ketone
MW 225.20 g/mol Stoichiometric calculations
Visual purity indicator
Appearance Yellow needles/powder (darkening indicates
oxidation/impurity)
Melting Point 157-160 °C Purity verification
N Soluble in AcOH, EtOAc, hot Solvent selection for
Solubility ) o
EtOH; Insoluble in H20 recrystallization

Reactivit C-9 Carbonyl (Electrophilic); C-  Dual-functional handle for
eactivi
Y 2 Nitro (Reducible) divergent synthesis

Key Applications & Mechanistic Insight
The "Gateway" to 2-Aminofluorenone

The primary utility of 2-NF is its reduction to 2-amino-9-fluorenone. The resulting amine is a
versatile nucleophile used to synthesize:

o Diazo Dyes: Via diazotization and coupling with phenols/amines.

» Amides/Sulfonamides: biologically active derivatives investigated for antiviral and anti-
trypanosomal activity.

o Polyimides: High-performance polymers requiring rigid, thermally stable backbones.

Optoelectronic Materials

2-NF acts as an electron acceptor due to the synergistic electron-withdrawing effects of the
nitro and carbonyl groups.

» Charge Transfer Complexes: Used as a sensitizer in electrophotography.
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o OLEDs: Derivatives serve as electron-transport materials.

Environmental Analytical Standard

2-NF is a known mutagenic byproduct of diesel exhaust (formed via nitration of fluorene on
particulate matter). It is used as a reference standard in environmental toxicology to validate
HPLC-MS/MS detection limits in air quality monitoring.

Experimental Protocols
Protocol 1: Chemoselective Reduction to 2-Amino-9-
fluorenone

Objective: Reduce the nitro group (-NO2) to an amine (-NH2) without reducing the C-9 ketone
to an alcohol (fluorenol). Methodology: Stannous Chloride (SnCl2) Reduction.[1] This method is
superior to catalytic hydrogenation for preserving the carbonyl group on a lab scale.

Reagents:

2-Nitro-9-fluorenone (1.0 eq)

Tin(Il) chloride dihydrate (SnCl2-2H20) (5.0 eq)

Ethanol (Absolute)

Concentrated HCI (catalytic amount)
Step-by-Step Workflow:

» Dissolution: In a round-bottom flask equipped with a reflux condenser, dissolve 2-nitro-9-
fluorenone (2.25 g, 10 mmol) in Ethanol (50 mL). Heat gently if necessary to ensure
complete dissolution.

e Reagent Addition: Add SnCl2-2H20 (11.2 g, 50 mmol) in one portion.

o Activation: Add concentrated HCI (2 mL) dropwise. Caution: Exothermic reaction.[1]
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o Reflux: Heat the mixture to reflux (approx. 78 °C) for 2—3 hours. Monitor via TLC (Silica;
Hexane:EtOAc 3:1). The starting material (yellow) should disappear, replaced by a
fluorescent amine spot.

e Quenching: Cool the mixture to room temperature. Pour into ice-water (200 mL).

e Neutralization: Basify the solution to pH 8-9 using 10% NaOH or saturated NaHCOs. This
precipitates the tin salts.

o Extraction: Extract the aqueous slurry with Ethyl Acetate (3 x 50 mL). Note: If an emulsion
forms due to tin salts, filter the biphasic mixture through a Celite pad.

 Purification: Wash combined organics with brine, dry over Na2SOa4, and concentrate in
vacuo. Recrystallize the crude red/brown solid from Ethanol/Water to yield 2-amino-9-
fluorenone as dark red crystals.

Protocol 2: Electrophilic Nitration to 2,7-Dinitro-9-
fluorenone

Objective: Introduce a second nitro group. The C-9 carbonyl directs the incoming electrophile to
the meta position relative to itself (which is position 7), reinforcing the 2,7-substitution pattern
common in bioactive fluorenones.

Reagents:

e 2-Nitro-9-fluorenone

e Fuming Nitric Acid (HNOs, >90%)

o Concentrated Sulfuric Acid (H2S0Oa4)
Step-by-Step Workflow:

e Preparation: Prepare a mixed acid solution of fuming HNOs (5 mL) and conc. H2SOa4 (5 mL)
at 0 °C.
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o Addition: Dissolve 2-nitro-9-fluorenone (1.0 g) in conc. H2SOa4 (10 mL) keeping the
temperature below 10 °C. Slowly add the mixed acid solution dropwise, ensuring the internal
temperature does not exceed 20 °C.

o Reaction: Allow the mixture to warm to room temperature and stir for 1 hour. Then, heat to 60
°C for 30 minutes to drive the reaction to completion.

« |solation: Pour the reaction mixture onto crushed ice (100 g). The product will precipitate as a
pale yellow solid.

« Purification: Filter the solid, wash copiously with water (until filtrate is neutral), and
recrystallize from Glacial Acetic Acid.

Protocol 3: C-9 Carbonyl Condensation (Hydrazone
Formation)

Objective: Functionalize the ketone to form a Schiff base/hydrazone, a common step in
synthesizing metal-complexing ligands.

Reagents:

2-Nitro-9-fluorenone (1.0 eq)

Hydrazine Hydrate or substituted Hydrazine (1.2 eq)

Ethanol (solvent)[2][1]

Acetic Acid (catalyst)

Step-by-Step Workflow:

Setup: Suspend 2-nitro-9-fluorenone in Ethanol (10 mL/g).

Addition: Add Hydrazine derivative (1.2 eq) and 2—3 drops of Glacial Acetic Acid.

Reflux: Reflux for 4 hours. The solid will likely change color and form a different precipitate.

Isolation: Cool to 0 °C. Filter the precipitate.
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e Washing: Wash with cold ethanol and ether. Dry under vacuum.

Visualizing the Chemistry
Diagram 1: Synthetic Pathways of 2-Nitro-9-fluorenone

This diagram illustrates the divergent synthesis capabilities starting from 2-NF.
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Click to download full resolution via product page

Caption: Divergent synthetic pathways from 2-Nitro-9-fluorenone to key functional derivatives.

Diagram 2: Chemoselective Reduction Workflow

A logic flow for the SnCI2 reduction protocol to ensure safety and purity.
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Caption: Step-by-step workflow for the chemoselective reduction of 2-NF using Stannous
Chloride.

Safety & Handling (Critical)

Hazard Classification:
« Carcinogenicity: IARC Group 2B (Possibly carcinogenic to humans).

+ Mutagenicity: Ames test positive. Potent mutagen in Salmonella typhimurium strains.
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Mandatory PPE:
e Respiratory: N95 or P100 particulate respirator is required when handling powder.
o Skin: Double nitrile gloves. 2-NF is readily absorbed through the skin.

o Engineering Controls: All weighing and transfer operations must be conducted inside a
certified fume hood.

Waste Disposal:

 All solid waste and contaminated gloves must be disposed of as Hazardous Cytotoxic
Waste.

e Aqueous layers from the reduction (containing Tin) must be disposed of in the Heavy Metal
waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Note: 2-Nitro-9-fluorenone as a Chemical
Intermediate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b187283#2-nitro-9-fluorenone-as-a-chemical-
intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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